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Compound of Interest

Compound Name: (Z-Ala-Ala-Ala-Ala)2Rh110

Cat. No.: B1277396 Get Quote

Essential Safety and Handling Guide for (Z-Ala-
Ala-Ala-Ala)2Rh110
This guide provides crucial safety and logistical information for the handling and disposal of the

fluorogenic elastase substrate, (Z-Ala-Ala-Ala-Ala)2Rh110. Adherence to these procedures is

vital for ensuring laboratory safety and maintaining experimental integrity.

(Z-Ala-Ala-Ala-Ala)2Rh110 is a non-fluorescent substrate that is selectively cleaved by

elastase to produce the highly fluorescent compound rhodamine 110.[1][2][3][4] While a

specific Safety Data Sheet (SDS) for (Z-Ala-Ala-Ala-Ala)2Rh110 is not always readily

available, the safety profile of its fluorescent product, rhodamine 110, indicates that it can be

harmful if swallowed and may cause irritation to the eyes, skin, and respiratory tract.[5][6]

Therefore, stringent safety measures are necessary when handling the substrate and its

derivatives.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential when working with (Z-Ala-Ala-Ala-Ala)2Rh110,

particularly when handling the powdered form and concentrated solutions.
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Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:

Upon receipt, carefully inspect the container for any signs of damage or leakage.

Store the compound at -20°C in a tightly sealed container, protected from light.[1][7][8]

2. Preparation for Use (Weighing and Solubilization):

Weighing: Always handle the solid, powdered form of (Z-Ala-Ala-Ala-Ala)2Rh110 within a

chemical fume hood or a ventilated balance enclosure to prevent inhalation of dust particles.
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[5]

Solubilization: This substrate is soluble in dimethyl sulfoxide (DMSO) and dimethylformamide

(DMF).[1][3] When preparing solutions, perform the task within a chemical fume hood to

minimize exposure to solvent vapors.[5] Slowly add the solvent to the powder to avoid

splashing.

3. Use in Experimental Protocols:

All subsequent experimental steps involving solutions of (Z-Ala-Ala-Ala-Ala)2Rh110 should

be conducted in a well-ventilated area, preferably within a chemical fume hood.[5]

Avoid contact with skin and eyes.[9][10] In case of contact, immediately flush the affected

area with copious amounts of water for at least 15 minutes.[10][11]

4. Spill Management:

Small Spills: In the event of a small spill, wear appropriate PPE, absorb the spill with an inert

material (e.g., vermiculite, sand), and collect it in a sealed, labeled container for proper

disposal.[5][6]

Large Spills: For larger spills, evacuate the area and follow your institution's established

emergency procedures.[5]

Disposal Plan
Proper disposal of chemical waste is critical for laboratory safety and environmental protection.
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Waste Type Disposal Procedure

Solid Waste

All solid waste contaminated with (Z-Ala-Ala-

Ala-Ala)2Rh110 (e.g., weigh boats, pipette tips,

gloves) must be collected in a designated,

sealed, and clearly labeled hazardous waste

container.[5]

Liquid Waste

Unused solutions and reaction mixtures

containing (Z-Ala-Ala-Ala-Ala)2Rh110 must be

disposed of as hazardous chemical waste.[5] Do

not pour down the drain.[6][10][11]

Contaminated Packaging

Empty containers should be triple-rinsed (or

equivalent) before recycling or reconditioning.

Alternatively, puncture the packaging to render it

unusable and dispose of it in a sanitary landfill, if

local regulations permit.[9]

Regulatory Compliance: Always adhere to all local, state, and federal regulations for the

disposal of hazardous waste.[5]

Workflow for Safe Handling of (Z-Ala-Ala-Ala-
Ala)2Rh110
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Caption: Workflow for the safe handling of (Z-Ala-Ala-Ala-Ala)2Rh110 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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